Cas no 1804371-90-1 (3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804371-90-1
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874217
• Update Time: 2025-10-31

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-4-3(7(16)17)2(8(12,13)14)1-15-5(4)6(10)11/h1,6H,(H,16,17)
• InChI Key： KRALNXZCNPWKQW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C(F)(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804371-90-1) and Its Applications in Modern Chemical Biology

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid, identified by its CAS number 1804371-90-1, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine carboxylic acid class, characterized by its unique structural features, including chloro, difluoromethyl, and trifluoromethyl substituents. These substituents contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid lies in its versatility as a building block for drug discovery and development. The presence of multiple fluorinated groups enhances its lipophilicity and metabolic stability, which are critical factors in the design of pharmacologically relevant compounds. Recent advancements in medicinal chemistry have highlighted the compound's role in developing novel therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and infectious disorders.

In the realm of oncology research, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated its utility in creating compounds that inhibit kinases and other enzymes overexpressed in cancer cells. The fluorine atoms' electron-withdrawing effects improve binding affinity to biological targets, thereby enhancing the efficacy of potential anti-cancer drugs.

Moreover, the compound's structural motif has been leveraged in the development of anti-inflammatory agents. Researchers have utilized 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid to synthesize molecules that interact with cytokine receptors and modulate inflammatory responses. The carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic profiles. Such derivatives exhibit promising activity in preclinical models of inflammation, suggesting their potential as lead compounds for new therapies.

The field of infectious disease research has also benefited from the applications of 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid. Fluoro-substituted compounds are known for their enhanced resistance to metabolic degradation, making them ideal candidates for antibiotics and antivirals. Recent studies have shown that derivatives of this compound exhibit inhibitory effects against bacterial enzymes essential for pathogen survival. This underscores the importance of fluorinated pyridines in designing next-generation antimicrobial agents capable of overcoming emerging drug resistance.

From a synthetic chemistry perspective, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid serves as a versatile scaffold for exploring novel reaction pathways and methodologies. Its unique substitution pattern allows chemists to investigate cross-coupling reactions, heterocyclic transformations, and other synthetic strategies that could lead to innovative molecular architectures. Such explorations not only expand the toolbox of synthetic organic chemists but also contribute to the discovery of new chemical entities with therapeutic potential.

The growing interest in 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid is further fueled by its compatibility with modern computational chemistry techniques. Molecular modeling studies have been instrumental in understanding its interactions with biological targets at an atomic level. These insights have guided the optimization of lead compounds derived from this scaffold, ensuring higher efficacy and reduced toxicity in potential drug candidates.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804371-90-1) represents a cornerstone in contemporary chemical biology and pharmaceutical innovation. Its unique structural features and functional versatility make it an indispensable tool for researchers striving to develop novel therapeutics across multiple disease domains. As scientific understanding advances, it is anticipated that this compound will continue to play a pivotal role in shaping the future of drug discovery and development.